![molecular formula C16H16N2OS B7538760 3,4-dihydro-2H-1,5-benzothiazepin-5-yl-(6-methylpyridin-2-yl)methanone](/img/structure/B7538760.png)
3,4-dihydro-2H-1,5-benzothiazepin-5-yl-(6-methylpyridin-2-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3,4-dihydro-2H-1,5-benzothiazepin-5-yl-(6-methylpyridin-2-yl)methanone is a chemical compound that belongs to the class of benzothiazepines. It has been the subject of scientific research due to its potential applications in various fields, including medicine, agriculture, and industry.
Mechanism of Action
The mechanism of action of 3,4-dihydro-2H-1,5-benzothiazepin-5-yl-(6-methylpyridin-2-yl)methanone is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and receptors in the body. This results in a variety of biochemical and physiological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound vary depending on the specific application. In medicine, it has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. It has also been investigated for its potential as a treatment for Alzheimer's disease, Parkinson's disease, and other neurological disorders. In agriculture, it has been shown to control pests and diseases by inhibiting the activity of certain enzymes in the pests. In industry, it has been investigated for its potential as a catalyst in chemical reactions.
Advantages and Limitations for Lab Experiments
The advantages of using 3,4-dihydro-2H-1,5-benzothiazepin-5-yl-(6-methylpyridin-2-yl)methanone in lab experiments include its high purity, stability, and low toxicity. However, its limitations include its high cost and limited availability.
Future Directions
For research include investigating its potential as a treatment for cancer and neurological disorders, developing more efficient synthesis methods, and studying its mechanism of action at the molecular level.
Synthesis Methods
The synthesis of 3,4-dihydro-2H-1,5-benzothiazepin-5-yl-(6-methylpyridin-2-yl)methanone involves the reaction of 2-aminobenzothiazole with 2-bromo-6-methylpyridine in the presence of a palladium catalyst. The resulting intermediate is then subjected to a series of reactions to obtain the final product. The synthesis method has been optimized to improve the yield and purity of the compound.
Scientific Research Applications
3,4-dihydro-2H-1,5-benzothiazepin-5-yl-(6-methylpyridin-2-yl)methanone has been studied for its potential applications in various fields. In medicine, it has been investigated for its ability to inhibit the growth of cancer cells and for its potential as a treatment for neurological disorders. In agriculture, it has been studied for its ability to control pests and diseases in crops. In industry, it has been investigated for its potential as a catalyst in chemical reactions.
properties
IUPAC Name |
3,4-dihydro-2H-1,5-benzothiazepin-5-yl-(6-methylpyridin-2-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N2OS/c1-12-6-4-7-13(17-12)16(19)18-10-5-11-20-15-9-3-2-8-14(15)18/h2-4,6-9H,5,10-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PAJLRCTYGOHPEQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CC=C1)C(=O)N2CCCSC3=CC=CC=C32 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.